4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 2,3-dihydroindol-1-yl-(1,6-dimethylpyrazolo[3,4-b]pyridin-4-yl)methanone
• InChI: InChI=1S/C17H16N4O/c1-11-9-13(14-10-18-20(2)16(14)19-11)17(22)21-8-7-12-5-3-4-6-15(12)21/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: BDJIQLBWBLPRJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=NN(C2=N1)C)C(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol

Description

4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine, also known as DIPY, is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. This compound is a pyrazolopyridine derivative that has shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has been shown to inhibit the activity of cyclooxygenases (COX) and lipoxygenases (LOX), which are enzymes involved in inflammation. 4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has also been shown to inhibit the activity of protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects
4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has been shown to exhibit a range of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory and antioxidant properties, which may make it a potential therapeutic agent for various diseases. 4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has also been shown to exhibit anticancer properties, inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has several advantages for lab experiments, including its high purity and stability. It is also readily available, making it a suitable compound for scientific research applications. However, 4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has some limitations, including its low solubility in water, which may affect its bioavailability in vivo.

Future Directions

There are several future directions for the study of 4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine. One potential direction is the development of 4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine derivatives with improved properties, such as increased solubility and bioavailability. Another potential direction is the study of 4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine in combination with other therapeutic agents, such as chemotherapy drugs, to enhance their efficacy. Additionally, the study of 4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine in animal models may provide further insight into its potential therapeutic applications.

Scientific Research Applications

4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. 4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has been studied for its potential use as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.